Cas no 109511-58-2 (U0126)

U0126 structure

Product Name:U0126

CAS No:109511-58-2

MF:C₁₈H₁₆N₆S₂

MW:380.489839553833

MDL:MFCD09971039

CID:158545

PubChem ID:3006531

Update Time:2025-04-19

U0126 Chemical and Physical Properties

Names and Identifiers

- Butanedinitrile,2,3-bis[amino[(2-aminophenyl)thio]methylene]-
- (2Z,3Z)-2,3-bis[amino-(2-aminophenyl)sulfanylmethylidene]butanedinitrile
- U0126
- U-0126
- Bis[amino(o-aminophenylthio)methylene]succinonitrile
- UO 126
- U0126 (Uo126)
- 1,4-DIAMINO-2,3-DICYANO-1
- 1,4-DIAMINO-2,3-DICYANO-1,4-BIS(2-AMINOPHYNYLTIO)BUTADIENE
- 2,3-Bis[amino[(2-aminophenyl)thio]methylene]butanedinitrile
- 1,4-DIAMINO-2,3-DICYANO-1,4-BIS(2-AMINOPHENYLTHIO)BUTADIENE
- U 0126
- U0126 >99%
- U0126, >=98%
- 1,4-DIAMINO-2,3-DICYANO-1,4-BIS(O-AMINOPHENYLMERCAPTO)BUTADIENE
- 8027P94HLL
- NCGC00025029-02
- 218601-62-8
- U-0126 is known as an MEK inhibitor and AMPK activator.
- HMS3678K05
- BiomolKI2_000012
- BCP01851
- CS-0003351
- AMY31125
- BSPBio_001224
- UNII-8027P94HLL
- NCGC00025029-03
- (2Z,3Z)-bis{amino[(2-aminophenyl)sulfanyl]methylene}succinonitrile
- U 126
- A846574
- SR-01000597365
- NCGC00025029-04
- 109511-58-2 (free)
- 2,3-Bis(amino((2-aminophenyl)thio)methylene)succinonitrile
- Succinonitrile, bis(amino(o-aminophenylthio)methylene)-
- BMK1-B2
- HMS1990N05
- DTXSID10892034
- HMS1792N05
- J-002297
- (2Z,3Z)-bis{amino[(2-aminophenyl)sulfanyl]methylidene}butanedinitrile
- (2Z,3Z)-bis({amino[(2-aminophenyl)sulfanyl]methylidene})butanedinitrile
- AKOS040744815
- FT-1069-1
- HMS3414K05
- AKOS024456414
- BRD-K18787491-001-04-5
- BRD-K46419649-001-01-8
- (2z)-Bis{amino[(2-Aminophenyl)sulfanyl]methylidene}butanedinitrile
- GTPL5282
- Butanedinitrile, bis(amino((2-aminophenyl)thio)methylene)-
- 1,4-Diamino-2,3-dicyano-1,4-bis[2-aminophenylthio]butadiene
- Q7863562
- (2Z,3Z)-2,3-bis[amino-(2-aminophenyl)sulfanyl-methylene]butanedinitrile
- CHEBI:64208
- (2Z,3Z)-2,3-Bis[amino[(2-aminophenyl)thio]methylene]butanedinitrile
- EX-A1754
- Butanedinitrile, bis(amino((2-aminophenyl)thio)methylene)-, (2Z,3Z)-
- HY-12031A
- C18H16N6S2
- BiomolKI_000002
- HMS3403N05
- (2Z,3Z)-2,3-bis(amino((2-aminophenyl)thio)methylene)succinonitrile
- CHEBI:90693
- A906530
- 5BM
- IDI1_002207
- HB2246
- SMP2_000197
- SR-01000597365-1
- CHEMBL34704
- 109511-58-2
- CHEBI:91463
- HMS1362N05
- CCG-100606
- TS-08019
- U-0126?
- DVEXZJFMOKTQEZ-JYFOCSDGSA-N
- 1,4-Diamino-2,3-dicyano-1,4-bis[2-aminophenylthio]butadiene; bis[Amino[(2-aminophenyl)thio]methylene]-butanedinitrile (9CI); bis[Amino(o-aminophenylthio)methylene]-succinonitrile (6CI);
- BRD-K18787491-001-08-6
- MDL： MFCD09971039
- Inchi： 1S/C18H16N6S2/c19-9-11(17(23)25-15-7-3-1-5-13(15)21)12(10-20)18(24)26-16-8-4-2-6-14(16)22/h1-8H,21-24H2/b17-11+,18-12+
- InChI Key： DVEXZJFMOKTQEZ-JYFOCSDGSA-N
- SMILES： S(/C(=C(\C#N)/C(/C#N)=C(\N)/SC1C=CC=CC=1N)/N)C1C=CC=CC=1N

Computed Properties

Exact Mass: 380.08800
Monoisotopic Mass: 380.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 610
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2
Topological Polar Surface Area: 202A^2

Experimental Properties

Color/Form: White solid
Density: 1.44
Melting Point: approximate 154℃(dec.)
Boiling Point: 565.1±50.0°C at 760 mmHg
Flash Point: 295.6ºC
Refractive Index: 1.762
Water Partition Coefficient: Soluble in DMSO. Poorly soluble in ethanol and water
PSA: 202.26000
LogP: 5.68616

U0126 Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
RTECS：EJ9710000
Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C(BD338908)

U0126 Pricemore >>

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